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Pefachrome FXa: Technical Specifications

The quantitative data below is crucial for experimental setup and reproducibility. Always compare new

batches against these specifications.

Parameter Specification
Source /
Context

Product Name Pefachrome FXa / Pefachrome FXa/LAL 5288 [1]

Application Highly sensitive chromogenic substrate for Factor Xa activity

determination in research, in-process, and quality control.

[2] [1]

Molecular Weight 622.7 g/mol [1]

KM (Michaelis
Constant)

0.106 mM [1]

Kcat (Turnover
Number)

140 s⁻¹ [1]

Solubility Up to 4 mM in distilled water [1]

Recommended
Buffer

50 mM Tris-HCl, pH 8.4 [1]
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Parameter Specification
Source /
Context

Storage Unopened, protected from moisture, in the dark at 2-8°C. [1]

Experimental Protocol: Anti-Factor Xa Assay

This standard protocol for measuring anti-FXa activity, adapted from published research, ensures consistent

results. The workflow is as follows:

Heparin + Antithrombin

Incubate 2 min (RT)

Add Factor Xa

Incubate 1 min

Add Pefachrome FXa

Measure Amidolytic Activity at 405 nm
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Detailed Procedure:

Preparation: Reconstitute Pefachrome FXa in distilled water to a working concentration of 4 mM [1].
Incubation with Antithrombin: In a 96-well microplate, titrate your heparin-based anticoagulant

(e.g., UFH, Enoxaparin, S12-mer) with 200 nM human antithrombin in a HEPES-buffered saline
solution containing 2 mM CaCl₂ and 0.1% PEG 8000. Incubate this mixture for 2 minutes at room

temperature [3].
Initiate FXa Inhibition: Add 5 nM human Factor Xa to the wells and allow it to incubate for 1 minute.

During this time, the heparin-AT complex will inhibit the FXa [3].
Start Reaction & Measurement: Initiate the reaction by adding 200 µM (final concentration) of

Pefachrome FXa substrate. Immediately begin measuring the amidolytic activity at 405 nm in a plate
reader [3].

Data Calculation: The rate of color change (hydrolysis of the substrate) is proportional to the FXa
activity remaining. The anticoagulant activity of your sample is determined by comparing its rate to a

standard curve.

Frequently Asked Questions (FAQs)

Q1: What is the specific cleavage site for Pefachrome FXa? The substrate has the formula CH₃OCO-D-

CHA-Gly-Arg-pNA · AcOH. Factor Xa specifically cleaves the peptide bond at the C-terminal side of the

arginine (Arg) residue, releasing the para-nitroaniline (pNA) chromophore [1].

Q2: How should I store and handle the substrate to ensure its stability?

Storage: Store the unopened vial protected from moisture, in the dark, at 2-8°C. Use it by the expiry
date on the label [1].

Handling: Avoid contamination by microorganisms. Once reconstituted, the solution should be used
promptly. The manufacturer notes that shipment does not require cooling, but long-term stability

requires refrigeration [1].

Q3: My negative controls are showing high background hydrolysis. What could be the cause? High

background signal can occur if the substrate is non-specifically hydrolyzed. Ensure that:

Your Factor Xa preparation is pure and not contaminated with other proteases.

All buffers and plasticware are sterile and free of microbial contamination, which can produce
enzymes that cleave the substrate.

You are using the recommended buffer (50 mM Tris-HCl, pH 8.4) for optimal FXa activity and
substrate specificity [1].
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Q4: I cannot find specific data on batch-to-batch variability. Where should I look? The search results do

not contain direct comparisons between different lots of Pefachrome FXa. For this specific information, you

should:

Contact the Manufacturer: Reach out to the technical support of Pentapharm/DSM directly. They

can provide Certificate of Analysis (CoA) documents for specific lots, which detail performance
characteristics and confirm they meet specifications.

Run Your Own QC: Upon receiving a new batch, perform a parallel assay using a standardized
control (e.g., a known concentration of FXa or a reference anticoagulant like Enoxaparin) alongside

your current batch to ensure consistent performance in your specific experimental system.

Key Takeaways for Consistent Results

Adhere to Protocols: Follow the recommended buffer, pH, and incubation times precisely to
minimize inter-experimental variation.

Implement Internal Controls: Always include a standard curve and a known positive control in every
assay plate to monitor the performance of the substrate and reagents.

Validate New Batches: Before putting a new lot of Pefachrome FXa into critical experiments,
conduct a side-by-side comparison with the old lot using your established assay conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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